Cas no 62717-62-8 (1H-3-Benzazepin-7-ol, 2,3,4,5-tetrahydro-5-phenyl-, hydrobromide)

• Product Name: 1H-3-Benzazepin-7-ol, 2,3,4,5-tetrahydro-5-phenyl-, hydrobromide
• CAS No: 62717-62-8
• MF: C₁₆H₁₈BrNO
• MW: 320.224223613739
• CID: 434283
• PubChem ID: 70638415
• Update Time: 2025-04-19

1H-3-Benzazepin-7-ol, 2,3,4,5-tetrahydro-5-phenyl-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepin-7-ol, 2,3,4,5-tetrahydro-5-phenyl-, hydrobromide
• 5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol,hydrobromide
• DTXSID70742581
• 62717-62-8
• SCHEMBL11708014
• 5-Phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol--hydrogen bromide (1/1)

• Inchi： 1S/C16H17NO.BrH/c18-14-7-6-13-8-9-17-11-16(15(13)10-14)12-4-2-1-3-5-12;/h1-7,10,16-18H,8-9,11H2;1H
• InChI Key： NCXDCYOUOLXASP-UHFFFAOYSA-N
• SMILES： Br.OC1C=CC2CCNCC(C3C=CC=CC=3)C=2C=1

Computed Properties

• Exact Mass: 319.05724
• Monoisotopic Mass: 319.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26